6-(Chloromethyl)-4-fluorobenzo[d][1,3]dioxole

• Molecular Formula: C8H6ClFO2
• Molecular Weight: 188.58 g/mol
• IUPAC Name: 6-(chloromethyl)-4-fluoro-1,3-benzodioxole
• InChI: InChI=1S/C8H6ClFO2/c9-3-5-1-6(10)8-7(2-5)11-4-12-8/h1-2H,3-4H2
• InChI Key: WOTGRYKCSXLUPJ-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C(=CC(=C2)CCl)F

Description

6-(Chloromethyl)-4-fluorobenzo[d][1,3]dioxole is a useful research compound. Its molecular formula is C8H6ClFO2 and its molecular weight is 188.58 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To SOCl2 (20 mL) was added (7-fluoro-benzo[1,3]dioxol-5-yl)-methanol (0.80 g, 4.7 mmol) in portions at 0° C. The mixture was warmed to room temperature over 1 h and then was heated at reflux for 1 h. The excess SOCl2 was evaporated under reduced pressure to give the crude product, which was basified with saturated aqueous NaHCO3 to pH ˜7. The aqueous phase was extracted with EtOAc (50 mL×3). The combined organic layers were dried over Na2SO4 and evaporated under reduced pressure to give 6-chloromethyl-4-fluoro-benzo[1,3]dioxole (0.80 g, 92%), which was directly used in the next step.